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  4. 4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide 4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Brand Name: Vulcanchem
CAS No.: 844660-49-7
VCID: VC0358044
InChI: InChI=1S/C24H20ClN5O3/c1-2-33-13-5-12-30-21(28-23(31)16-7-9-18(25)10-8-16)17(15-26)14-19-22(30)27-20-6-3-4-11-29(20)24(19)32/h3-4,6-11,14H,2,5,12-13H2,1H3
SMILES: CCOCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)Cl)C#N)C(=O)N4C=CC=CC4=N2
Molecular Formula: C24H20ClN5O3
Molecular Weight: 461.9g/mol

4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide

CAS No.: 844660-49-7

Main Products

VCID: VC0358044

Molecular Formula: C24H20ClN5O3

Molecular Weight: 461.9g/mol

4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide - 844660-49-7

CAS No. 844660-49-7
Product Name 4-Chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Molecular Formula C24H20ClN5O3
Molecular Weight 461.9g/mol
IUPAC Name 4-chloro-N-[5-cyano-7-(3-ethoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]benzamide
Standard InChI InChI=1S/C24H20ClN5O3/c1-2-33-13-5-12-30-21(28-23(31)16-7-9-18(25)10-8-16)17(15-26)14-19-22(30)27-20-6-3-4-11-29(20)24(19)32/h3-4,6-11,14H,2,5,12-13H2,1H3
Standard InChIKey ROQQUOSMQLVHBU-UHFFFAOYSA-N
SMILES CCOCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)Cl)C#N)C(=O)N4C=CC=CC4=N2
Canonical SMILES CCOCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)Cl)C#N)C(=O)N4C=CC=CC4=N2
PubChem Compound 3798046
Last Modified Nov 11 2021
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